Cas no 2228964-52-9 (methyl 4-(1-hydroxy-2-methoxy-2-oxoethyl)-2-methylbenzoate)

• Product Name: methyl 4-(1-hydroxy-2-methoxy-2-oxoethyl)-2-methylbenzoate
• CAS No: 2228964-52-9
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 6521413
• PubChem ID: 165677770
• Update Time: 2025-10-30

methyl 4-(1-hydroxy-2-methoxy-2-oxoethyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-hydroxy-2-methoxy-2-oxoethyl)-2-methylbenzoate
• EN300-1739937
• 2228964-52-9

• Inchi： 1S/C12H14O5/c1-7-6-8(10(13)12(15)17-3)4-5-9(7)11(14)16-2/h4-6,10,13H,1-3H3
• InChI Key： ICZMQPGFNJXADF-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CC(C(=O)OC)=C(C)C=1

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.8Ų

Additional information on methyl 4-(1-hydroxy-2-methoxy-2-oxoethyl)-2-methylbenzoate

Professional Introduction to Methyl 4-(1-hydroxy-2-methoxy-2-oxoethyl)-2-methylbenzoate (CAS No. 2228964-52-9)

Methyl 4-(1-hydroxy-2-methoxy-2-oxoethyl)-2-methylbenzoate, a compound with the chemical formula C₁₂H₁₄O₅, is a derivative of benzoic acid that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2228964-52-9, is characterized by the presence of a methyl group at the 2-position and an esterified hydroxyl group at the 1-position of the benzoate backbone. The inclusion of a 1-hydroxy-2-methoxy-2-oxoethyl side chain introduces a high degree of functional diversity, making it a promising candidate for various biochemical applications.

The synthesis and characterization of Methyl 4-(1-hydroxy-2-methoxy-2-oxoethyl)-2-methylbenzoate have been extensively studied in recent years, particularly in the context of developing novel therapeutic agents. The compound's structural features suggest potential applications in drug design, where its ability to interact with biological targets can be leveraged for therapeutic benefits. Specifically, the hydroxyl and methoxy groups provide opportunities for hydrogen bonding and other forms of molecular recognition, which are critical for drug-receptor interactions.

In recent research, Methyl 4-(1-hydroxy-2-methoxy-2-oxoethyl)-2-methylbenzoate has been explored for its potential role in modulating enzymatic activity. Studies have indicated that this compound can interact with specific enzymes involved in metabolic pathways, potentially leading to applications in treating metabolic disorders. The ester functionality also suggests that it may be a precursor in the synthesis of more complex molecules, which could be further modified to enhance bioavailability and target specificity.

The compound's stability under various conditions has been another area of interest. Research has demonstrated that Methyl 4-(1-hydroxy-2-methoxy-2-oxoethyl)-2-methylbenzoate maintains its structural integrity under both acidic and basic environments, making it suitable for formulation in diverse pharmaceutical products. This stability is crucial for ensuring the efficacy and safety of drug formulations, where degradation could compromise therapeutic outcomes.

Additionally, the solubility profile of Methyl 4-(1-hydroxy-2-methoxy-2-oxoethyl)-2-methylbenzoate has been investigated as part of its potential application in drug delivery systems. The compound exhibits moderate solubility in both water and organic solvents, which makes it adaptable for various formulation strategies. This property is particularly valuable in developing oral and injectable medications, where solubility plays a critical role in absorption and distribution within the body.

The pharmacokinetic properties of Methyl 4-(1-hydroxy-2-methoxy-2-oxoethyl)-2-methylbenzoate have also been examined. Preliminary studies suggest that the compound undergoes rapid metabolism, with a half-life that is conducive to repeated dosing regimens. This metabolic profile is advantageous for achieving sustained therapeutic levels without causing accumulation or toxicity.

In conclusion, Methyl 4-(1-hydroxy-2-methoxy-2-oxoethyl)-2-methylbenzoate (CAS No. 2228964-52-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile functional properties. Its potential applications in drug design, enzyme modulation, and formulation development make it a valuable compound for further research and development. As our understanding of its biochemical interactions continues to grow, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.